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Compound of Interest

(R)-2-Hydroxy-4-
Compound Name:
phenylbutanamide

Cat. No.: B12065801

Get Quote

Executive Summary & Chemical Identification

Objective: To provide a safe, compliant, and environmentally sound disposal strategy for (R)-2-
Hydroxy-4-phenylbutanamide, preventing environmental contamination and ensuring
regulatory compliance.

Chemical Name: (R)-2-Hydroxy-4-phenylbutanamide[1][2]

e CAS Number: 99902-36-0 (Specific enantiomer); Note: Related racemic acid CAS is 4263-
93-8.

e Molecular Formula: C10H13NO:2
e Molecular Weight: 179.22 g/mol [3]
* Physical State: Solid (White to off-white crystalline powder)

* Primary Application: Pharmaceutical intermediate (e.g., Benazepril synthesis).[4][5]
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Hazard Characterization (GHS Classification)

While specific toxicological data for this amide is limited, it should be handled with the same
rigor as its precursor, (R)-2-Hydroxy-4-phenylbutyric acid.

» Signal Word:WARNING
e Hazard Statements:

H315: Causes skin irritation.

o

[¢]

H319: Causes serious eye irritation.

[¢]

H335: May cause respiratory irritation.

o

H302: Harmful if swallowed (Precautionary assignment based on structural analogs).

Waste Classification & Segregation

Proper segregation is the first line of defense in chemical safety. This compound must not be
disposed of in municipal trash or sanitary sewer systems.

Recommended Disposal

Waste Stream Classification
Method
] Non-RCRA Regulated High-Temperature Incineration
Solid Waste ]
Chemical Waste* (Preferred)
o ] Flammable/Organic Solvent ) ) ]
Liquid Waste (Organic) Fuel Blending / Incineration
Waste
o Agueous Chemical Waste Wastewater Treatment (Off-
Liquid Waste (Aqueous) o )
(Toxic/Irritant) site)
) ) ) Incineration or Macro-
Contaminated Debris Hazardous Debris

encapsulation

*Note: While not explicitly listed under RCRA P or U lists, it should be managed as hazardous
chemical waste due to its pharmaceutical activity and potential aquatic toxicity.
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Disposal Decision Logic

The following workflow illustrates the decision-making process for disposing of (R)-2-Hydroxy-
4-phenylbutanamide in various states.

Waste Generation:
(R)-2-Hydroxy-4-phenylbutanamide

Determine Physical State

N\

Liquid / Solution

Solid / Powder

Solvent Type?

Pack in Fiber Drum

Organic Solvent Aqueous Solution
(e.g., MeOH, DCM) (pH 4-10)

Halogen > 1% egregate from Acids

High-Temp Incineration
(Waste Code: Non-Regulated Organic)

Fuel Blending Off-site Wastewater Treatment
(If high BTU value) (DO NOT SEWER)

Click to download full resolution via product page

Figure 1: Decision logic for the disposal of (R)-2-Hydroxy-4-phenylbutanamide waste
streams.
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Detailed Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Compound)

Applicability: Expired inventory, off-spec synthesis batches, or spill cleanup residues.

o Container Selection: Use a high-density polyethylene (HDPE) wide-mouth jar or a fiber drum
with a poly-liner.

e Labeling: Affix a hazardous waste label.
o Chemical Name: (R)-2-Hydroxy-4-phenylbutanamide.[1][2]
o Hazards: Irritant, Toxic.

e Packing: Double-bag the solid in 4-mil polyethylene bags before placing it into the rigid
container. This prevents dust generation upon reopening at the disposal facility.

o Disposal Route: Ship to a permitted TSDF (Treatment, Storage, and Disposal Facility) for
incineration. This ensures complete destruction of the chiral center and amide functionality.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Applicability: Filtrates from crystallization (often containing Ethanol, Methanol, or Ethyl Acetate).
e Segregation: Do not mix with strong oxidizers (e.g., Nitric acid) or reactive metals.

o Compatibility Check: Ensure the solvent carrier is compatible with the waste drum (e.g., use
steel drums for non-corrosive organics, poly drums for corrosive mixtures).

e pH Adjustment: If the waste stream is acidic (common if hydrolysis occurred), adjust pH to 6—
9 using Sodium Bicarbonate before storage to prevent drum corrosion.

o Disposal Route:
o Non-Halogenated Solvents: Fuel blending (energy recovery).

o Halogenated Solvents (e.g., DCM): Dedicated incineration.
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Protocol C: Aqueous Waste & Hydrolysis Management

Critical Insight: Amides are susceptible to hydrolysis.[6][7] In agueous environments, (R)-2-
Hydroxy-4-phenylbutanamide can degrade into (R)-2-Hydroxy-4-phenylbutyric acid and

Ammonia.
e Reaction:
o Risk: The generation of ammonia can pressurize sealed containers if the waste is acidic.
e Procedure:
o Collect aqueous rinses in a dedicated carboy.
o Check pH; if < 5, neutralize slowly with NaOH to prevent ammonia gas evolution.

o Do not pour down the drain. Even if the compound degrades, the phenyl-alkyl residue can

be toxic to aquatic microorganisms.

Emergency Response: Spill Cleanup

PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat, and a
N95 particulate respirator (or P100 if dust is visible).

o Containment: Isolate the area. If liquid, dike with absorbent socks.
e Dry Spill:

o Do not dry sweep. Use a HEPA vacuum or wet-method (damp paper towels) to avoid

generating dust.
o Place waste in a sealable bag.
e Wet Spill:

o Absorb with vermiculite or sand. Avoid combustible absorbents (sawdust) if mixed with

oxidizers.

e Decontamination:
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o Wash the surface with a dilute surfactant (soap) solution.
o Follow with a water rinse. Collect all rinsate as hazardous waste.

Regulatory Compliance (USA focus)

o RCRA Status: Not a "Listed" waste (P or U list). However, the generator must determine if it
exhibits "Characteristics" (Ignitability, Corrosivity, Reactivity, Toxicity).

e DOT Shipping:
o If pure solid: Generally "Not Regulated" for transport unless tested otherwise.
o If in solvent: Regulated based on the solvent's hazard (e.g., UN1993 Flammable Liquid).

o Documentation: Maintain a waste manifest tracking the material from "Cradle to Grave"
(Generation to Destruction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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